9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H15N5O4/c1-2-26-11-7-5-10(6-8-11)23-17-14(21-18(23)25)13(15(19)24)20-16(22-17)12-4-3-9-27-12/h3-9H,2H2,1H3,(H2,19,24)(H,21,25)
• InChI Key: JERZJMKCNJYDPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CO4
• Molecular Formula: C18H15N5O4
• Molecular Weight: 365.3 g/mol

Description

9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide, also known as ETP-46464, is a small molecule inhibitor that has gained attention in the scientific community due to its potential in treating various diseases.

Scientific Research Applications

Synthesis and Potential Applications

The compound 9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide belongs to a class of chemicals that have been studied for various biological and chemical applications. The related research provides insights into the synthesis, biological activity, and potential applications of compounds with similar structures.

• Antiprotozoal Agents : Compounds with structures similar to 9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide have been explored for their antiprotozoal properties. For instance, novel dicationic imidazo[1,2-a]pyridines and their derivatives have shown strong DNA affinities and in vitro activity against protozoan pathogens like T. b. rhodesiense and P. falciparum, indicating potential applications in treating protozoal infections (Ismail et al., 2004).

• Antimycobacterial Activity : The synthesis and evaluation of 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines for activity against Mycobacterium tuberculosis have been reported. Certain derivatives exhibited significant antimycobacterial activity, highlighting their potential as antituberculosis drugs (Bakkestuen et al., 2005).

• Anti-Bacterial Activities : The synthesis of functionalized N-(4-bromophenyl)furan-2-carboxamides and their evaluation against drug-resistant bacteria showcased potent anti-bacterial activities, especially against clinically isolated strains. This suggests potential applications in developing new antibacterial agents (Siddiqa et al., 2022).

• Antiviral Agents : Research on 9-[2-(phosphonomethoxy)alkoxy]purines has identified compounds with potent activity against herpesviruses and retroviruses, indicating their potential as antiviral agents (Duckworth et al., 1991).

• Synthetic Methodologies : The development of novel synthetic methodologies for the preparation of furan-fused heterocycles has been explored, providing valuable insights into the chemical synthesis of complex molecules, which could be applicable to the synthesis of 9-(4-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide and related compounds (Ergun et al., 2014).